Cas no 51036-13-6 (Ethanesulfonic acid,2-(chloroamino)-)

Ethanesulfonic acid,2-(chloroamino)- Properties

Names and Identifiers

• Ethanesulfonic acid,2-(chloroamino)-
• 2-(chloroamino)ethanesulfonic acid
• N-chlorotaurine
• Taurochloramine
• Ethanesulfonic acid, 2-(chloroamino)-
• Taurine monochloramine
• SCHEMBL117521
• DTXSID80199047
• 51036-13-6
• N-Monochlorotaurine
• NCT
• DB06633
• CHEMBL539204
• +Expand

• InChIKey： NMMHHSLZJLPMEG-UHFFFAOYSA-N
• Inchi： InChI=1S/C2H6ClNO3S/c3-4-1-2-8(5,6)7/h4H,1-2H2,(H,5,6,7)
• SMILES： C(CS(=O)(=O)O)NCl

Computed Properties

• Exact Mass: 158.97578
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 158.975691
• Heavy Atom Count: 8
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.8

Experimental Properties

• PSA: 66.4
• Refractive Index: 1.512
• Density: 1.591